Cas no 208341-33-7 (5-Quinolinepropanal)

• Product Name: 5-Quinolinepropanal
• CAS No: 208341-33-7
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 3903841
• Update Time: 2025-04-07

5-Quinolinepropanal Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinepropanal

• Inchi： 1S/C12H11NO/c14-9-3-5-10-4-1-7-12-11(10)6-2-8-13-12/h1-2,4,6-9H,3,5H2
• InChI Key： HJLXGZANEUNXIN-UHFFFAOYSA-N
• SMILES： N1C2C(=C(CCC=O)C=CC=2)C=CC=1

Computed Properties

• Exact Mass: 185.084
• Monoisotopic Mass: 185.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 328.4±17.0 °C(Predicted)
• pka: 5.02±0.12(Predicted)